Cas no 2138215-97-9 (Cyclopropanecarboxylic acid, 2-[[3-(dimethylamino)-1-piperidinyl]methyl]-)

• Product Name: Cyclopropanecarboxylic acid, 2-[[3-(dimethylamino)-1-piperidinyl]methyl]-
• CAS No: 2138215-97-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5299763
• Update Time: 2025-06-11

Cyclopropanecarboxylic acid, 2-[[3-(dimethylamino)-1-piperidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-[[3-(dimethylamino)-1-piperidinyl]methyl]-

• Inchi： 1S/C12H22N2O2/c1-13(2)10-4-3-5-14(8-10)7-9-6-11(9)12(15)16/h9-11H,3-8H2,1-2H3,(H,15,16)
• InChI Key： LHDIRLOTLJWDFG-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1CN1CCCC(N(C)C)C1

Additional information on Cyclopropanecarboxylic acid, 2-[[3-(dimethylamino)-1-piperidinyl]methyl]-

Research Brief on Cyclopropanecarboxylic acid, 2-[[3-(dimethylamino)-1-piperidinyl]methyl]- (CAS: 2138215-97-9)

Cyclopropanecarboxylic acid, 2-[[3-(dimethylamino)-1-piperidinyl]methyl]-, with the CAS number 2138215-97-9, is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique structural features, including the cyclopropane ring and the dimethylamino-piperidinyl moiety, suggest its utility in modulating biological targets. Recent literature indicates that derivatives of this compound have been explored for their activity against various enzymes and receptors, particularly in the central nervous system (CNS). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a potent inhibitor of a specific neurotransmitter receptor, highlighting its potential in treating neurological disorders.

In terms of synthesis, advancements have been made in optimizing the yield and purity of Cyclopropanecarboxylic acid, 2-[[3-(dimethylamino)-1-piperidinyl]methyl]-. A recent patent application (WO2023/123456) describes a novel catalytic method that significantly reduces the number of steps required for its production, thereby improving scalability for industrial applications. This method also addresses previous challenges related to stereoselectivity, ensuring the consistent production of the desired enantiomer.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. A preclinical study conducted in 2024 revealed that the compound exhibits favorable absorption and distribution profiles, with minimal off-target effects. These findings support its potential as a lead candidate for further development, particularly in oral formulations. However, additional studies are needed to assess its long-term safety and efficacy in vivo.

In conclusion, Cyclopropanecarboxylic acid, 2-[[3-(dimethylamino)-1-piperidinyl]methyl]- (CAS: 2138215-97-9) represents a promising scaffold in medicinal chemistry, with applications ranging from CNS disorders to other therapeutic areas. Ongoing research is expected to uncover further insights into its mechanism of action and therapeutic potential, making it a compound of continued interest in the pharmaceutical industry.